Cas no 847272-21-3 (2-amino-1-(furan-2-yl)methyl-N-(3-phenylpropyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide)

• Product Name: 2-amino-1-(furan-2-yl)methyl-N-(3-phenylpropyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide
• CAS No: 847272-21-3
• MF: C₂₅H₂₃N₅O₂
• MW: 425.482424974442
• CID: 5438632
• Update Time: 2025-07-15

2-amino-1-(furan-2-yl)methyl-N-(3-phenylpropyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(furan-2-ylmethyl)-N-(3-phenylpropyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• 2-amino-1-(furan-2-yl)methyl-N-(3-phenylpropyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

• Inchi： 1S/C25H23N5O2/c26-23-21(25(31)27-14-6-10-17-8-2-1-3-9-17)22-24(30(23)16-18-11-7-15-32-18)29-20-13-5-4-12-19(20)28-22/h1-5,7-9,11-13,15H,6,10,14,16,26H2,(H,27,31)
• InChI Key： FAAXVTRPHAFTQA-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(C(NCCCC3=CC=CC=C3)=O)=C(N)N(CC3=CC=CO3)C=12

Additional information on 2-amino-1-(furan-2-yl)methyl-N-(3-phenylpropyl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

Comprehensive Overview of 2-amino-1-(furan-2-yl)methyl-N-(3-phenylpropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 847272-21-3)

The compound 2-amino-1-(furan-2-yl)methyl-N-(3-phenylpropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 847272-21-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a furan ring, a pyrroloquinoxaline core, and a carboxamide moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel heterocyclic compounds like 2-amino-1-(furan-2-yl)methyl-N-(3-phenylpropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide has surged due to their versatility in drug discovery. The compound's CAS No. 847272-21-3 is frequently searched in academic databases and patent filings, reflecting its growing importance. Its pyrroloquinoxaline scaffold is particularly noteworthy, as it resembles structures found in several bioactive molecules with demonstrated efficacy in neurological and metabolic disorders.

One of the most intriguing aspects of this compound is its potential role in addressing neurodegenerative diseases, a hot topic in modern medicine. The furan and phenylpropyl groups may contribute to its ability to cross the blood-brain barrier, a critical factor for CNS-targeted therapies. Additionally, its carboxamide functionality enhances its solubility, making it a viable candidate for formulation development. These attributes align with current trends in precision medicine and personalized therapeutics, which prioritize molecules with tailored pharmacokinetic profiles.

The synthesis of 2-amino-1-(furan-2-yl)methyl-N-(3-phenylpropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide involves multi-step organic reactions, often starting from readily available quinoxaline derivatives. Researchers have optimized these protocols to improve yield and purity, as highlighted in recent publications. The compound's CAS No. 847272-21-3 serves as a key identifier in chemical inventories, ensuring accurate tracking in collaborative studies. Its structural complexity also makes it a valuable tool for studying molecular interactions and structure-activity relationships (SAR).

Beyond its pharmaceutical potential, this compound has applications in material science. Its conjugated pyrroloquinoxaline system exhibits interesting electronic properties, which could be exploited in the development of organic semiconductors or fluorescent probes. This dual utility underscores the importance of 847272-21-3 in interdisciplinary research. As the scientific community continues to explore its properties, the compound is likely to feature prominently in patents and peer-reviewed journals.

In conclusion, 2-amino-1-(furan-2-yl)methyl-N-(3-phenylpropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 847272-21-3) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug discovery to advanced materials, make it a subject of ongoing investigation. As research progresses, this compound may unlock new opportunities in therapeutic development and technological innovation, solidifying its place in the scientific landscape.